Cas no 67086-84-4 (2-(3-bromophenyl)-1,3-thiazolidine)

• Product Name: 2-(3-bromophenyl)-1,3-thiazolidine
• CAS No: 67086-84-4
• MF: C₉H₁₀BrNS
• MW: 244.151400089264
• CID: 965358
• PubChem ID: 128756
• Update Time: 2025-11-07

2-(3-bromophenyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)thiazolidine
• 2-(3-bromophenyl)-1,3-thiazolidine
• thiazolidine, 2-(3-bromophenyl)-
• 67086-84-4
• Thiazolidine, 2-(m-bromophenyl)-
• CHEMBL25304
• BRN 1211788
• F0191-0924
• AKOS009144775
• 2-(m-Bromophenyl)thiazolidine
• DTXSID00986118

• MDL： MFCD00222816
• Inchi： 1S/C9H10BrNS/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-3,6,9,11H,4-5H2
• InChI Key： HCHIGNRMHLIEIN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1NCCS1

Computed Properties

• Exact Mass: 242.97200
• Monoisotopic Mass: 242.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.33000
• LogP: 3.11290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3-bromophenyl)-1,3-thiazolidine

Introduction to 2-(3-bromophenyl)-1,3-thiazolidine (CAS No: 67086-84-4)

2-(3-bromophenyl)-1,3-thiazolidine is a heterocyclic compound with the CAS registry number 67086-84-4. This compound belongs to the class of thiazolidines, which are five-membered rings consisting of two nitrogen atoms and one sulfur atom. The presence of a bromophenyl group at the 3-position of the benzene ring introduces unique electronic and steric properties, making this compound a valuable substrate in organic synthesis and material science.

Recent studies have highlighted the potential of thiazolidines as versatile building blocks in drug discovery and advanced materials. The bromophenyl substituent in 2-(3-bromophenyl)-1,3-thiazolidine enables selective reactivity in various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures with precision and efficiency.

The synthesis of 2-(3-bromophenyl)-1,3-thiazolidine typically involves the reaction of 3-bromophenylthioacetamide with ammonia or primary amines under thermal conditions. This method ensures high yields and excellent purity, making it suitable for large-scale production in pharmaceutical and chemical industries.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have employed 2-(3-bromophenyl)-1,3-thiazolidine to develop potential antitumor agents by incorporating it into macrocyclic structures. These agents exhibit selective cytotoxicity against cancer cells, showcasing the compound's role in cutting-edge medical research.

In addition to its role in drug development, 2-(3-bromophenyl)-1,3-thiazolidine has found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and the design of novel functional materials. Recent advancements in green chemistry have further emphasized the importance of this compound as an eco-friendly alternative to traditional reagents.

The structural versatility of thiazolidines, combined with the electronic effects introduced by the bromophenyl group, makes 2-(3-bromophenyl)-1,3-thiazolidine a subject of ongoing research interest. Scientists are exploring its potential as a precursor for synthesizing advanced polymers and optoelectronic materials, which could revolutionize industries ranging from electronics to renewable energy.

In conclusion, 2-(3-bromophenyl)-1,3-thiazolidine (CAS No: 67086-84-4) stands out as a multifaceted compound with significant implications across diverse fields. Its unique chemical properties and wide-ranging applications underscore its importance in modern chemical research and industrial processes.